5-ethyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-2-furamide

• IUPAC Name: 5-ethyl-N-[(4-phenyloxan-4-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C19H23NO3/c1-2-16-8-9-17(23-16)18(21)20-14-19(10-12-22-13-11-19)15-6-4-3-5-7-15/h3-9H,2,10-14H2,1H3,(H,20,21)
• InChI Key: XQLBSKBDKZIOPW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

• "5-ethyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-2-furamide" belongs to a novel class of compounds involving furamide derivatives. Its synthesis and properties are of significant interest due to their potential applications in various fields of chemistry and biology.

Synthesis Analysis

• The synthesis of related furamide compounds involves the starting from corresponding acid derivatives and undergoing processes like intramolecular cyclization. Such methods have been reported in the synthesis of related compounds like ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate (Ergun et al., 2014).

Molecular Structure Analysis

• The molecular structure of similar furamide compounds is characterized by techniques like X-ray crystal diffraction. These studies reveal the spatial arrangement of atoms and the presence of specific functional groups that define the chemical behavior of these molecules (Achutha et al., 2017).

Chemical Reactions and Properties

• Furamide derivatives exhibit unique chemical reactions, primarily due to their functional groups. These reactions include cyclization and formation of fused ring systems, which are fundamental to their chemical properties (Ergun et al., 2014).

Physical Properties Analysis

• The physical properties like melting point, boiling point, solubility, and crystalline nature are typically investigated through methods like single crystal X-ray diffraction and spectroscopic techniques (Achutha et al., 2017).

Chemical Properties Analysis

• The chemical properties, such as reactivity with other compounds, stability, and potential for further transformations, are essential in understanding the scope of applications for these compounds. These properties are often explored through experimental synthesis and computational studies (Ergun et al., 2014).